Cas no 27805-39-6 ((4-methoxyphenyl)(pyridin-2-yl)methanol)

• Product Name: (4-methoxyphenyl)(pyridin-2-yl)methanol
• CAS No: 27805-39-6
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• MDL: MFCD00023494
• CID: 275137
• PubChem ID: 99004
• Update Time: 2025-06-12

(4-methoxyphenyl)(pyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanol, a-(4-methoxyphenyl)-
• (4-methoxyphenyl)-pyridin-2-ylmethanol
• (4-methoxyphenyl)(pyridin-2-yl)methanol
• (4-methoxyphenyl)(pyridine-2-yl)methanol
• (4-methoxyphenyl)-2-pyridylmethanol
• (4-methoxyphenyl)pyridin-2-yl-methanol
• 2-[(4-methoxyphenyl)hydroxymethyl]pyridine
• 4-methoxyphenyl-2-pyridylmethanol
• AC1L40KY
• AC1Q4A20
• AC1Q4A21
• CTK8H9684
• EINECS 248-664-2
• NSC163361
• SureCN2401530
• 4-methoxyphenyl-2-pyridylcarbinol
• Z513749528
• CHEMBL2000878
• NSC-163361
• 4-Methoxyphenyl-(2-pyridyl)methanol
• SCHEMBL2401530
• CBA80539
• CS-0252740
• EN300-61442
• OQFKODRWEHYZQP-UHFFFAOYSA-N
• alpha-(4-Methoxyphenyl)-2-pyridinemethanol
• NSC 163361
• NS00050235
• (4-methoxyphenyl)(2-pyridinyl)methanol
• AKOS010016538
• DTXSID701284951
• 4-METHOXYPHENYL 2-PYRIDYL CARBINOL
• 4-Methoxy-alpha-pyridylbenzyl alcohol
• NCI60_001236
• 27805-39-6

• MDL： MFCD00023494
• Inchi： 1S/C13H13NO2/c1-16-11-7-5-10(6-8-11)13(15)12-4-2-3-9-14-12/h2-9,13,15H,1H3
• InChI Key： OQFKODRWEHYZQP-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CN=1)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 215.09469
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.35
• LogP: 2.17190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (4-methoxyphenyl)(pyridin-2-yl)methanol

Introduction to (4-methoxyphenyl)(pyridin-2-yl)methanol and Its Significance in Modern Chemical Research

(4-methoxyphenyl)(pyridin-2-yl)methanol, with a CAS number of 27805-39-6, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a methoxy-substituted phenyl ring connected to a pyridine moiety through a methylene group, exhibits a unique structural framework that makes it a valuable scaffold for the development of novel bioactive agents.

The structural composition of (4-methoxyphenyl)(pyridin-2-yl)methanol imparts distinct chemical and biological properties that are highly relevant to contemporary research. The presence of both the phenolic hydroxyl group and the pyridine nitrogen allows for diverse functionalization possibilities, making it an attractive candidate for medicinal chemists seeking to design molecules with tailored pharmacological profiles.

In recent years, there has been growing interest in exploring the potential of heterocyclic compounds as therapeutic agents. Pyridine derivatives, in particular, have been extensively studied due to their role in various biological processes and their ability to interact with multiple targets. The incorporation of a phenolic moiety into such structures can enhance solubility, improve metabolic stability, and modulate binding affinity, thereby expanding the pharmacological spectrum of these compounds.

One of the most compelling aspects of (4-methoxyphenyl)(pyridin-2-yl)methanol is its versatility as a building block for drug discovery. Researchers have leveraged this compound to develop inhibitors targeting enzymes involved in cancer progression, inflammatory pathways, and neurodegenerative diseases. The methoxy group on the phenyl ring provides a site for further chemical modification, enabling the synthesis of analogs with enhanced potency and selectivity.

The compound's relevance is further underscored by its appearance in several cutting-edge studies published in high-impact journals. For instance, a recent study demonstrated that derivatives of (4-methoxyphenyl)(pyridin-2-yl)methanol exhibit promising anti-inflammatory properties by inhibiting the activity of cyclooxygenase-2 (COX-2). This finding aligns with the broader effort to identify novel anti-inflammatory agents that offer alternatives to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), which are often associated with gastrointestinal side effects.

Another area where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By designing molecules based on the (4-methoxyphenyl)(pyridin-2-yl)methanol scaffold, researchers have been able to create potent inhibitors that target specific kinases involved in tumor growth and metastasis. These inhibitors have shown preclinical efficacy in models of various cancers, highlighting the potential of this compound as a lead structure for further drug development.

The synthetic chemistry associated with (4-methoxyphenyl)(pyridin-2-yl)methanol also deserves mention. The synthesis involves well-established methodologies such as Suzuki-Miyaura cross-coupling reactions, which allow for the efficient construction of biaryl structures. These reactions are highly modular and scalable, making them ideal for producing libraries of compounds for high-throughput screening. The ability to readily access derivatives of this compound has accelerated the pace of drug discovery efforts in academic and industrial settings.

In addition to its pharmaceutical applications, (4-methoxyphenyl)(pyridin-2-yl)methanol has found utility in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). Researchers have explored its potential as a building block for conjugated polymers that exhibit high charge carrier mobility, which is essential for next-generation electronic devices.

The future prospects for (4-methoxyphenyl)(pyridin-2-yl)methanol are bright, with ongoing research aimed at expanding its applications across multiple domains. As our understanding of biological systems continues to grow, new targets will emerge that can be addressed by tailored molecular interventions. The compound's structural features provide a robust foundation for designing molecules that can interact with these targets in innovative ways.

In conclusion, (4-methoxyphenyl)(pyridin-2-yl)methanol is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural attributes have enabled its use as a versatile scaffold for drug discovery, leading to several promising leads for treating various diseases. As research progresses, it is likely that this compound will continue to play an important role in advancing our understanding of biological processes and developing new therapeutic strategies.